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Compound of Interest

Compound Name:
2-Bromo-4-

(trifluoromethyl)phenylacetic acid

Cat. No.: B1272844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Bromo-4-
(trifluoromethyl)phenylacetic acid, a halogenated aromatic carboxylic acid of interest in

synthetic and medicinal chemistry. This document consolidates available physicochemical data,

proposes a detailed synthetic pathway based on established chemical transformations, and

outlines methods for its characterization. Due to a lack of publicly available biological data, this

guide also highlights the need for further research into the potential pharmacological

applications of this compound.

Chemical Structure and Properties
2-Bromo-4-(trifluoromethyl)phenylacetic acid is a substituted phenylacetic acid derivative.

The presence of a bromine atom and a trifluoromethyl group on the phenyl ring significantly

influences its electronic properties and potential for further chemical modification.
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2-Bromo-4-(trifluoromethyl)toluene
N-Bromosuccinimide (NBS),

Benzoyl peroxide (BPO),
CCl₄, Reflux

1-Bromo-4-(bromomethyl)-2-(trifluoromethyl)benzene
1. Mg, Ether

2. CO₂

3. H₃O⁺
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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